Cas no 1804096-43-2 (4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1804096-43-2
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4907663
• Update Time: 2025-06-27

4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)7-4-6(14)3-5(13-7)1-2-12/h3-4H,1H2,(H,13,14)
• InChI Key： HLZAEPUYGCIBAA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=C(CC#N)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 370
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9

Additional information on 4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile

Introduction to 4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1804096-43-2)

4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by a pyridine core substituted with a hydroxyl group, a trifluoromethyl group, and an acetonitrile moiety, endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The compound’s Chemical Abstracts Service (CAS) number, 1804096-43-2, serves as a unique identifier, facilitating its recognition and utilization in scientific literature and industrial applications.

The significance of 4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile lies in its versatility as a building block in drug discovery. The presence of the trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This substituent’s electron-withdrawing nature significantly influences the electronic properties of the molecule, making it an attractive candidate for further functionalization.

Moreover, the hydroxyl and acetonitrile functional groups contribute to the compound’s reactivity, enabling diverse chemical transformations such as nucleophilic additions, condensations, and cyclizations. These reactions are pivotal in constructing more complex scaffolds that mimic natural products or target specific biological pathways. The ability to modify these functional groups allows chemists to tailor the compound’s properties for particular applications, ranging from agrochemicals to therapeutic agents.

In recent years, 4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile has been explored in the development of novel therapeutic strategies. Its structural motif is reminiscent of several bioactive compounds that have shown promise in preclinical and clinical studies. For instance, derivatives of pyridine with similar substituents have been investigated for their potential in treating neurological disorders, cancer, and infectious diseases. The compound’s ability to serve as a precursor for such molecules underscores its importance in medicinal chemistry.

The trifluoromethyl group, in particular, has been extensively studied for its role in enhancing the pharmacological activity of small molecules. Research indicates that this substituent can increase lipophilicity, reduce metabolic degradation, and improve binding interactions with biological targets. These attributes have made it a staple in the design of drugs targeting receptors and enzymes involved in critical disease pathways. The incorporation of 4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile into synthetic routes allows researchers to leverage these benefits while exploring new chemical entities.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile. Catalytic processes and green chemistry approaches have enabled more efficient and sustainable routes to its preparation, reducing waste and improving yields. These innovations align with the growing emphasis on environmentally conscious practices in pharmaceutical manufacturing. Additionally, computational modeling techniques have been employed to predict the reactivity and properties of derivatives before experimental synthesis, streamlining the drug discovery process.

The compound’s role extends beyond simple intermediates; it also serves as a scaffold for exploring structure-activity relationships (SAR). By systematically modifying its functional groups or introducing additional substituents, researchers can gain insights into how different structural features influence biological activity. This approach is particularly valuable in identifying lead compounds that exhibit desired pharmacological effects while minimizing adverse side effects.

In conclusion,4-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1804096-43-2) represents a cornerstone in modern drug development. Its unique structural features—combining a pyridine core with a hydroxyl group,trifluoromethyl, and acetonitrile—make it an indispensable tool for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new applications and synthetic strategies for this compound, its importance is poised to grow even further within the pharmaceutical industry.